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Compound of Interest

Compound Name: Tetraethylammonium cyanide

Cat. No.: B088703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of tetraethylammonium cyanide
(TEAC), a versatile and highly reactive quaternary ammonium salt. With the CAS number

13435-20-6, this compound is a valuable reagent in organic synthesis, particularly as a

nucleophilic cyanide source. This document consolidates essential information on its chemical

and physical properties, detailed safety and handling protocols, and significant applications in

synthetic chemistry. Special emphasis is placed on providing detailed experimental protocols

for its key reactions and illustrating relevant biological and chemical pathways through

diagrams. This guide is intended to be a critical resource for researchers, scientists, and

professionals in drug development who utilize or are considering the use of

tetraethylammonium cyanide in their work.

Chemical and Physical Properties
Tetraethylammonium cyanide is an organic salt composed of a tetraethylammonium cation

and a cyanide anion. It is typically a white to yellow, deliquescent solid that is soluble in polar

organic solvents.[1] Its enhanced solubility in organic media, compared to inorganic cyanides,

makes it a preferred reagent in many synthetic applications.[2]
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Property Value Reference(s)

CAS Number 13435-20-6 [2][3]

Molecular Formula C₉H₂₀N₂ [2][4]

Molecular Weight 156.27 g/mol [2][4]

Appearance

White to yellow powder or

yellow to yellow-brown sticky

oil

[2][5]

Melting Point 250-254 °C (decomposes) [1][3][6]

Solubility
Miscible with water; soluble in

polar organic media
[1][5]

Purity (typical) ≥ 94-95% (NMR) [2][6]
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Spectral Data
¹H NMR (Nuclear Magnetic Resonance):

Chemical Shift (δ): The proton NMR spectrum of the tetraethylammonium cation typically

shows a quartet and a triplet.

CH₂ (quartet): ~3.4 ppm

CH₃ (triplet): ~1.4 ppm

Coupling Constant (J): The coupling between the methylene and methyl protons is typically

around 7 Hz.

IR (Infrared) Spectroscopy: The infrared spectrum of tetraethylammonium cyanide exhibits

characteristic absorption bands corresponding to its functional groups.
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Wavenumber (cm⁻¹) Assignment Intensity

~2980 C-H stretch (aliphatic) Strong

~2150 C≡N stretch (cyanide) Strong

~1480 CH₂ bend Medium

~1400 CH₃ bend Medium

Synthesis
Tetraethylammonium cyanide is most commonly prepared via an ion exchange reaction from

tetraethylammonium bromide.[1] A general procedure involves passing a solution of

tetraethylammonium bromide in a suitable solvent, such as anhydrous methanol, through an

ion-exchange column loaded with cyanide ions.[7]

Tetraethylammonium Bromide
in Anhydrous Methanol

Anion Exchange Resin
(Cyanide Form)

Pass through Elution with
Methanol Rotary Evaporation Tetraethylammonium Cyanide

Click to download full resolution via product page

General workflow for the synthesis of Tetraethylammonium Cyanide.

Safety and Handling
Tetraethylammonium cyanide is a highly toxic compound and must be handled with extreme

caution in a well-ventilated fume hood.[8][9] It is fatal if swallowed, inhaled, or absorbed

through the skin.[4][5] Contact with acids liberates highly toxic hydrogen cyanide gas.[5] It is

also very toxic to aquatic life with long-lasting effects.[4][5]
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Hazard Class GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)
☠️ Danger

H300, H310, H330:

Fatal if swallowed, in

contact with skin, or if

inhaled.

Hazardous to the

Aquatic Environment

(Acute & Chronic)

環境 Danger

H410: Very toxic to

aquatic life with long

lasting effects.

Personal Protective Equipment (PPE)
Respiratory Protection: NIOSH-approved respirator with a cartridge for protection against

organic vapors and particulates.[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[6]

Eye Protection: Safety goggles and a face shield.[7]

Skin and Body Protection: Lab coat, long pants, and closed-toe shoes.[9]

Handling and Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Keep away from incompatible materials such as strong acids and oxidizing agents.[8][9]

Avoid generating dust.[9]

In case of a spill, contain the spillage and clean up using dry procedures. Do not use water

for cleanup of large spills to avoid environmental contamination.[5]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[4]

Applications in Organic Synthesis
Tetraethylammonium cyanide is a versatile reagent primarily used as a source of nucleophilic

cyanide in a variety of organic transformations.[2][3][10] Its solubility in organic solvents

provides a significant advantage over inorganic cyanide salts.[2]

1,4-Conjugate Addition to α,β-Unsaturated Carbonyl
Compounds
One of the key applications of tetraethylammonium cyanide is in the 1,4-conjugate addition

(Michael addition) of a cyanide group to α,β-unsaturated ketones (enones).[10][11] This

reaction is often catalyzed by a Lewis acid, such as scandium(III) triflate, to afford β-

cyanoketones, which are valuable intermediates in the synthesis of various biologically active

molecules.[10]

α,β-Unsaturated Ketone

Activated Enone-Sc(OTf)₃ Complex

Coordination

Sc(OTf)₃ Nucleophilic Attack
by CN⁻Et₄N⁺ CN⁻

Scandium Enolate Intermediate Protonation
(Workup) β-Cyanoketone

Click to download full resolution via product page

Proposed mechanism for the Sc(OTf)₃-catalyzed 1,4-addition of cyanide.

Experimental Protocol: Scandium(III) Triflate-Catalyzed 1,4-Addition to Chalcones[10]
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To a solution of chalcone (1 mmol) in acetonitrile (10 mL), add tetraethylammonium
cyanide (1.2 mmol).

Stir the mixture for 10 minutes at room temperature.

Add scandium(III) triflate (0.1 mmol) to the reaction mixture.

Continue stirring at room temperature and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction with water (10 mL).

Extract the product with ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure.

Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate mixture as the eluent to afford the corresponding β-cyanoketone.

Synthesis of C-C-Bridged Bis-isoflavones
Tetraethylammonium cyanide is also employed in the synthesis of complex heterocyclic

structures. For instance, it is used in the nucleophilic substitution reaction with 2-bromomethyl-

7,4'-dimethoxyisoflavone to produce C-C-bridged bis-isoflavones, which are compounds of

interest in medicinal chemistry.[5]

2-Bromomethyl-7,4'-dimethoxyisoflavone + CN⁻
[Transition State]‡
(Backside Attack)

SN2 Nitrile Product + Br⁻

Click to download full resolution via product page

SN2 reaction of 2-bromomethyl-7,4'-dimethoxyisoflavone with cyanide.

Experimental Protocol: Synthesis of 2-(Cyanomethyl)-7,4'-dimethoxyisoflavone (General

procedure based on[5])
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Dissolve 2-bromomethyl-7,4'-dimethoxyisoflavone in a suitable polar aprotic solvent such as

dimethylformamide (DMF).

Add a slight excess of tetraethylammonium cyanide to the solution.

Stir the reaction mixture at room temperature until the starting material is consumed, as

monitored by TLC.

Pour the reaction mixture into water and extract the product with an appropriate organic

solvent (e.g., ethyl acetate).

Wash the combined organic extracts with water and brine, then dry over anhydrous

magnesium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography to yield the desired

2-(cyanomethyl)-7,4'-dimethoxyisoflavone.

Biological Effects and Signaling Pathways
The biological effects of tetraethylammonium cyanide are predominantly attributed to the

cyanide anion. The tetraethylammonium cation is a known blocker of certain potassium

channels, but the acute and severe toxicity of cyanide is the primary concern.

Cyanide is a potent inhibitor of cellular respiration. It binds to the ferric (Fe³⁺) ion in cytochrome

c oxidase (Complex IV) of the mitochondrial electron transport chain, preventing the transfer of

electrons to oxygen.[12] This inhibition halts aerobic respiration and ATP production, leading to

cellular hypoxia and rapid cell death.
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Inhibition of the Electron Transport Chain by Cyanide.
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Induction of Apoptosis and Necrosis
At high concentrations, the severe ATP depletion and cellular stress caused by cyanide

poisoning can lead to necrotic cell death, characterized by cell swelling and lysis.[13] At lower,

but still toxic concentrations, cyanide can trigger the intrinsic pathway of apoptosis. The

mitochondrial dysfunction leads to the release of pro-apoptotic factors like cytochrome c into

the cytosol, which activates the caspase cascade, ultimately leading to programmed cell death.
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Mitochondrial-mediated apoptosis induced by cyanide.
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Necrotic pathway induced by high concentrations of cyanide.

Conclusion
Tetraethylammonium cyanide is a potent and versatile reagent with significant applications in

organic synthesis. Its utility as a soluble cyanide source facilitates a range of important

chemical transformations. However, its extreme toxicity necessitates stringent safety

precautions and handling procedures. A thorough understanding of its properties, reactivity, and

biological effects, as outlined in this guide, is paramount for its safe and effective use in

research and development. This document serves as a foundational resource to aid scientists

in harnessing the synthetic potential of tetraethylammonium cyanide while mitigating its

inherent risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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